Cas no 1248047-02-0 (1-(2,3-difluorophenyl)-2-methylpropan-2-amine)

• Product name: 1-(2,3-difluorophenyl)-2-methylpropan-2-amine
• CAS No: 1248047-02-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6120235
• PubChem ID: 62622751

1-(2,3-difluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)-2-methylpropan-2-amine
• Benzeneethanamine, 2,3-difluoro-α,α-dimethyl-

• Inchi： 1S/C10H13F2N/c1-10(2,13)6-7-4-3-5-8(11)9(7)12/h3-5H,6,13H2,1-2H3
• InChI Key： YGWTWFFDBXNVOL-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)N)=CC=CC(F)=C1F

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 224.3±25.0 °C(Predicted)
• pka: 9.27±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2,3-difluorophenyl)-2-methylpropan-2-amine

1-(2,3-Difluorophenyl)-2-methylpropan-2-amine (CAS No. 1248047-02-0): A Comprehensive Overview

1-(2,3-Difluorophenyl)-2-methylpropan-2-amine (commonly referred to as DFPMPA) is a chemical compound with the CAS registry number 1248047-02-0. This compound belongs to the class of fluorinated amines, which have gained significant attention in recent years due to their unique chemical properties and potential applications in various fields. The structure of DFPMPA consists of a difluorophenyl group attached to a tertiary amine, making it a versatile molecule with promising prospects in drug discovery, agrochemicals, and materials science.

The synthesis of DFPMPA involves a multi-step process that typically begins with the preparation of the difluorophenyl intermediate. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into aromatic rings. For instance, the use of electrophilic fluorination or metallation-fluorination strategies has significantly improved the yield and purity of the difluorophenyl precursor. Once the intermediate is obtained, it undergoes nucleophilic substitution or coupling reactions with appropriate alkylating agents to form the final product.

One of the most notable features of DFPMPA is its ability to act as a building block in medicinal chemistry. Its structure allows for easy functionalization, enabling researchers to explore its potential as a lead compound for drug development. Recent studies have highlighted its role in modulating neurotransmitter systems, particularly in relation to dopamine and serotonin pathways. For example, DFPMPA derivatives have been shown to exhibit activity as reuptake inhibitors, which could be beneficial in treating conditions such as depression and anxiety.

In addition to its pharmacological applications, DFPMPA has also found utility in the field of agrochemistry. Its ability to act as a pesticide precursor has been explored in several research studies. The fluorinated nature of the molecule enhances its stability and bioavailability, making it a promising candidate for developing environmentally friendly pest control agents. Recent breakthroughs in green chemistry have further optimized its synthesis, reducing waste and improving sustainability.

The toxicological profile of DFPMPA is another area that has garnered significant research interest. Early studies suggested that the compound exhibits low acute toxicity when administered at moderate doses. However, recent investigations have delved deeper into its long-term effects, particularly on the central nervous system and liver function. These studies have provided valuable insights into its safety profile, which is crucial for its potential use in therapeutic applications.

From a materials science perspective, DFPMPA has shown promise as a precursor for synthesizing advanced materials such as polymers and surfactants. Its unique combination of hydrophobic and hydrophilic properties makes it an ideal candidate for developing amphiphilic molecules with tailored functionalities. Researchers are actively exploring its potential in creating self-assembling structures and nanomaterials for applications in drug delivery and sensing technologies.

In conclusion, 1-(2,3-Difluorophenyl)-2-methylpropan-2-amine (CAS No. 1248047-02-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations. As research continues to unfold, DFPMPA is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine, agriculture, and materials science.